5-dimethylamino-2,3,4,5-tetrahydro-1H-benzoazepine
Overview
Description
“5-Dimethylamino-2,3,4,5-tetrahydro-1H-benzazepine” is a chemical compound with the molecular formula C12H18N2 and a molecular weight of 190.28 . It is also known by the synonym "1H-1-Benzazepin-5-amine, 2,3,4,5-tetrahydro-N,N-dimethyl-" .
Molecular Structure Analysis
The molecular structure of “5-Dimethylamino-2,3,4,5-tetrahydro-1H-benzazepine” consists of a benzazepine ring, which is a seven-membered cyclic compound containing nitrogen . The exact 3D structure could not be found in the available resources.
Scientific Research Applications
Pharmaceutical Solvent
This compound has been utilized as a versatile solvent in the synthesis of various pharmaceutical agents. Its properties facilitate N-alkylation of amines and O-alkylation of aldoses, which are crucial steps in the production of certain medications .
Nicotinic Acetylcholine Receptor Agonist
Research has indicated that derivatives of this compound show activity as agonists at nicotinic acetylcholine receptors . This is significant in the context of neurological disorders and the development of drugs like varenicline , used for smoking cessation .
Reference Standard for Testing
5-Dimethylamino-2,3,4,5-tetrahydro-1H-benzazepine is also used as a high-quality reference standard in pharmaceutical testing. This ensures the accuracy and reliability of analytical methods in drug development .
Safety and Toxicity Studies
The compound is subject to safety data sheet (SDS) analysis, which provides detailed information on handling, storage, and disposal. Understanding its safety profile is essential for laboratory and industrial applications .
Anti-Cancer Agent Research
There is ongoing research into the anti-cancer properties of this compound’s derivatives. Studies have shown promising results in the design and synthesis of derivatives with significant antiproliferative activity against various cancer cell lines, including Hela, A549, HepG2, and MCF-7 .
Molecular Docking and Dynamics
The compound and its derivatives are used in molecular docking studies to understand their binding orientations within biological targets. Molecular dynamics simulations further evaluate the binding stabilities, which is crucial for drug design and discovery .
Anti-Breast and Lung Cancer Potential
Specific derivatives have been reported as promising agents against breast and lung cancer. Their cellular toxicity is evaluated using normal mouse embryonic fibroblast cell lines, which is a critical step in assessing the therapeutic potential .
Mechanism of Action
Target of Action
The primary targets of 5-Dimethylamino-2,3,4,5-tetrahydro-1H-benzazepine are the muscarinic (M3) receptors . These receptors play a crucial role in the nervous system, mediating various physiological functions such as heart rate, smooth muscle contraction, and glandular secretion .
Mode of Action
The compound interacts with its targets by acting as an antagonist at the muscarinic (M3) receptors . This means it binds to these receptors and blocks their activation, thereby inhibiting the downstream effects triggered by these receptors .
Biochemical Pathways
Given its antagonistic action on muscarinic (m3) receptors, it can be inferred that it impacts thecholinergic signaling pathways . By blocking the M3 receptors, it disrupts the normal functioning of these pathways, leading to various downstream effects .
Pharmacokinetics
Itsmolecular weight is 190.28 , which suggests it may have good bioavailability as compounds with a molecular weight below 500 are generally well-absorbed .
Result of Action
The molecular and cellular effects of 5-Dimethylamino-2,3,4,5-tetrahydro-1H-benzazepine’s action are largely due to its antagonistic effect on muscarinic (M3) receptors . By blocking these receptors, it can potentially alter various physiological processes controlled by the cholinergic signaling pathways .
properties
IUPAC Name |
N,N-dimethyl-2,3,4,5-tetrahydro-1H-1-benzazepin-5-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2/c1-14(2)12-8-5-9-13-11-7-4-3-6-10(11)12/h3-4,6-7,12-13H,5,8-9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DHRGKPZGOKPOJJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1CCCNC2=CC=CC=C12 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30444998 |
Source
|
| Record name | 5-dimethylamino-2,3,4,5-tetrahydro-1H-benzoazepine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30444998 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-dimethylamino-2,3,4,5-tetrahydro-1H-benzoazepine | |
CAS RN |
155061-62-4 |
Source
|
| Record name | 5-dimethylamino-2,3,4,5-tetrahydro-1H-benzoazepine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30444998 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-Phenyl-1H-benzo[d][1,2,3]triazole-1-carboximidamide](/img/structure/B178052.png)
![4-Chloro-6-(4-nitrophenyl)-7H-pyrrolo[2,3-d]pyrimidine](/img/structure/B178070.png)
